Cas no 89825-31-0 (5,6-Heptadienoic acid,4-amino-, (4S)-)

• Product Name: 5,6-Heptadienoic acid,4-amino-, (4S)-
• CAS No: 89825-31-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 727771
• PubChem ID: 146090
• Update Time: 2025-04-19

5,6-Heptadienoic acid,4-amino-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 5,6-Heptadienoic acid,4-amino-, (4S)-
• (4S)-4-aminohepta-5,6-dienoic acid
• 4-Amino-5,6-heptadienoic acid

• Inchi： 1S/C7H11NO2/c1-2-3-6(8)4-5-7(9)10/h3,6H,1,4-5,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： XWILORJMRMFKPM-ZCFIWIBFSA-N
• SMILES： OC(CC[C@@H](C=C=C)N)=O

Computed Properties

• Exact Mass: 141.079
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 314.9°C at 760 mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives